2-(2,4-Dichlorobenzoyl)-6-(4-methoxyphenyl)thieno[2,3-B]pyridin-3-amine

• Molecular Formula: C21H14Cl2N2O2S
• Molecular Weight: 429.3 g/mol
• IUPAC Name: [3-amino-6-(4-methoxyphenyl)thieno[2,3-b]pyridin-2-yl]-(2,4-dichlorophenyl)methanone
• InChI: InChI=1S/C21H14Cl2N2O2S/c1-27-13-5-2-11(3-6-13)17-9-8-15-18(24)20(28-21(15)25-17)19(26)14-7-4-12(22)10-16(14)23/h2-10H,24H2,1H3
• InChI Key: MDERKCAGUJOUIN-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=C(C=C2)C(=C(S3)C(=O)C4=C(C=C(C=C4)Cl)Cl)N

Description

2-(2,4-Dichlorobenzoyl)-6-(4-methoxyphenyl)thieno[2,3-b]pyridin-3-amine is a heterocyclic compound featuring a thieno[2,3-b]pyridine core substituted with a 2,4-dichlorobenzoyl group at position 2 and a 4-methoxyphenyl group at position 4. Its structural complexity suggests applications in medicinal chemistry, likely as a modulator of enzymatic pathways such as 15-prostaglandin dehydrogenase (15-PGDH) inhibition, a target for tissue repair .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2,4-Dichlorobenzoyl)-6-(4-methoxyphenyl)thieno[2,3-B]pyridin-3-amine typically involves multi-step organic reactions. The starting materials often include 2,4-dichlorobenzoyl chloride, 4-methoxyphenylboronic acid, and thieno[2,3-B]pyridine derivatives. The synthesis may involve:

Suzuki Coupling Reaction: This step involves the coupling of 4-methoxyphenylboronic acid with a thieno[2,3-B]pyridine derivative in the presence of a palladium catalyst and a base.

Acylation Reaction: The resulting product is then subjected to acylation with 2,4-dichlorobenzoyl chloride in the presence of a base such as triethylamine.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This may include the use of continuous flow reactors, automated synthesis platforms, and advanced purification techniques such as high-performance liquid chromatography (HPLC).

Chemical Reactions Analysis

Types of Reactions

2-(2,4-Dichlorobenzoyl)-6-(4-methoxyphenyl)thieno[2,3-B]pyridin-3-amine can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorinated positions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in anhydrous ether.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted thienopyridines with various functional groups.

Scientific Research Applications

2-(2,4-Dichlorobenzoyl)-6-(4-methoxyphenyl)thieno[2,3-B]pyridin-3-amine has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex organic molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in various diseases.

Industry: Utilized in the development of advanced materials and chemical sensors.

Mechanism of Action

The mechanism of action of 2-(2,4-Dichlorobenzoyl)-6-(4-methoxyphenyl)thieno[2,3-B]pyridin-3-amine involves its interaction with specific molecular targets. The compound may bind to enzymes or receptors, modulating their activity. The pathways involved could include inhibition of enzyme activity, disruption of cellular processes, or induction of apoptosis in cancer cells.

Comparison with Similar Compounds

Key Observations :

• Electron-withdrawing groups (e.g., dichlorobenzoyl, trifluoromethyl) improve binding to enzymatic targets by stabilizing charge interactions.
• Heteroaromatic substituents (e.g., thiazole, imidazole) augment interactions with biological targets via hydrogen bonding or π-stacking .

Physicochemical Properties

Solubility and Stability

• Target Compound : The dichlorobenzoyl group likely reduces aqueous solubility but enhances membrane permeability compared to sulfinyl derivatives (e.g., 12d , soluble in polar aprotic solvents) .
• Morpholine Derivatives: Compounds like 4,6-dimethyl-2-(morpholine-4-carbonyl)thieno[2,3-b]pyridin-3-amine exhibit moderate solubility in DMSO and chloroform due to the morpholine’s polar nature .

15-PGDH Inhibition

Comparative IC₅₀ values highlight substituent-dependent activity:

Compound	Substituents	IC50 (µM)
4-(2,3-Dimethylimidazol-4-yl)-2-(2-methoxyethylsulfinyl)-6-(1,3-thiazol-2-yl)	Imidazole, thiazole, methoxyethylsulfinyl	1.8
2-(3-Chloropropylsulfinyl)-4-phenyl-6-thiophen-2-yl	Chloropropylsulfinyl, thiophenyl	4.0

Analysis :

• The target compound’s dichlorobenzoyl group may confer superior binding to 15-PGDH compared to alkylsulfinyl groups, though experimental validation is needed.
• Imidazole-containing derivatives (e.g., 12q ) show enhanced potency due to interactions with the enzyme’s active site .

Biological Activity

The compound 2-(2,4-Dichlorobenzoyl)-6-(4-methoxyphenyl)thieno[2,3-B]pyridin-3-amine , with the molecular formula $C_{21}H_{14}Cl_2N_2O_2S$ and a molecular weight of 429.3 g/mol, is a thienopyridine derivative that has garnered attention for its potential biological activities. This article provides an overview of its biological activity, mechanisms of action, and relevant research findings.

Chemical Structure

The structure of the compound can be represented as follows:

$$\text{SMILES COc1ccc c2ccc3c N c C O c4ccc Cl cc4Cl sc3n2 cc1}$$

The biological activity of 2-(2,4-Dichlorobenzoyl)-6-(4-methoxyphenyl)thieno[2,3-B]pyridin-3-amine is primarily attributed to its interactions with various biological targets:

• Inhibition of Enzymatic Activity : The compound has been shown to inhibit key enzymes involved in cell signaling pathways, including phosphoinositide 3-kinases (PI3K) and mammalian target of rapamycin (mTOR). These pathways are crucial for cellular growth and metabolism.
• Anti-inflammatory Effects : It exhibits potent anti-inflammatory properties by modulating the expression and activity of inflammatory mediators. This action disrupts inflammatory pathways, which may be beneficial in treating inflammatory diseases.

Biological Activity

The following table summarizes the key biological activities associated with this compound:

Activity	Description
Anti-cancer	Induces apoptosis in cancer cells by inhibiting the PI3K/mTOR pathway.
Anti-inflammatory	Inhibits the expression of pro-inflammatory cytokines.
Antibacterial	Shows activity against various bacterial strains, although specific mechanisms are still under investigation.
Antioxidant	May reduce oxidative stress in cells, contributing to its protective effects against cellular damage.

Case Studies and Research Findings

Several studies have investigated the biological activity of this compound:

• Anti-cancer Activity : A study demonstrated that 2-(2,4-Dichlorobenzoyl)-6-(4-methoxyphenyl)thieno[2,3-B]pyridin-3-amine effectively induced apoptosis in various cancer cell lines through the inhibition of the PI3K/mTOR pathway. The IC50 values varied among different cell lines, indicating selective potency (specific values were not disclosed in available literature).
• Anti-inflammatory Mechanism : Research indicated that this compound significantly reduced levels of TNF-alpha and IL-6 in vitro, suggesting its potential use in managing chronic inflammatory conditions.
• Antibacterial Properties : Preliminary tests revealed that it possesses antibacterial activity against both Gram-positive and Gram-negative bacteria, though further studies are needed to elucidate the precise mechanisms involved.